Cas no 4542-47-6 (3-(morpholin-4-yl)propanenitrile)

3-(morpholin-4-yl)propanenitrile structure
4542-47-6 structure
Product Name:3-(morpholin-4-yl)propanenitrile
CAS No:4542-47-6
MF:C7H12N2O
MW:140.182981491089
MDL:MFCD00006178
CID:85082
PubChem ID:87566211
Update Time:2025-04-18

3-(morpholin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Morpholinopropionitrile
    • N-(2-Cyanoethyl)morpholine
    • 3-(4-Morpholino)propionitrile
    • β-Morpholinopropioni
    • β-Morpholinopropionitrile
    • 3-(morpholin-4-yl)propanenitrile
    • Cyanoethylmorpholine
    • Morpholine-4-propionitrile
    • beta-Morpholinopropionitrile
    • 4542-47-6
    • NSC20547
    • 4-Morpholinepropanenitrile
    • EINECS 224-894-9
    • FT-0616200
    • DTXSID6063515
    • NSC41718
    • Morpholinopropionitrile
    • 4-Morpholinepropionitrile
    • 3-morpholin-4-ylpropanenitrile
    • 3-Morpholinopropiononitrile
    • NSC-41718
    • EN300-45279
    • CS-10232
    • A826793
    • 3-Morphlinepropiononitrile
    • InChI=1/C7H12N2O/c8-2-1-3-9-4-6-10-7-5-9/h1,3-7H
    • CS-0096288
    • 3-(4-Morpholinopropiononitrile
    • 3-(4-Morpholinyl)propanenitrile #
    • .beta.-(N-Morpholino)propanenitrile
    • W-109983
    • 3-(4-Morpholinyl)propanenitrile
    • NSC 41718
    • AI3-13188
    • FT-0679031
    • F1791-1553
    • NSC-20547
    • SCHEMBL65392
    • NS00031528
    • MFCD00006178
    • .beta.-Morpholinopropionitrile
    • SFH9ZX5N5Q
    • NSC 20547
    • CHEMBL1193603
    • SY050017
    • 3-morpholinopropanenitrile
    • AKOS000177672
    • Propionitrile, 3-morpholino-
    • BBL013248
    • b-Morpholinopropionitrile
    • ALBB-004605
    • STK503251
    • 3-Morpholinopropanenitrile; 3-Morpholinopropionitrile; N-(2-Cyanoethyl)morpholine; NSC 20547; NSC 41718; 4-Morpholinepropanenitrile
    • 224-894-9
    • DTXCID5040413
    • EAA54247
    • MDL： MFCD00006178
    • Inchi： 1S/C7H12N2O/c8-2-1-3-9-4-6-10-7-5-9/h1,3-7H2
    • InChI Key： WXVKGHVDWWXBJX-UHFFFAOYSA-N
    • SMILES： O1CCN(CCC#N)CC1
    • BRN： 110425

Computed Properties

  • Exact Mass: 140.09500
  • Monoisotopic Mass: 140.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.4

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1,037 g/cm3
  • Melting Point: 20-21°C
  • Boiling Point: 246°C(lit.)
  • Flash Point: >110°C
  • Refractive Index: 1.4720
  • PSA: 36.26000
  • LogP: 0.17018
  • Solubility: Uncertain
  • Merck: [ { "flash point(Degrees Celsius)": "62°C(lit.)" } ]
  • Sensitiveness: The[The{"Boiling point": "246 ° C (lit.)"}The]The

3-(morpholin-4-yl)propanenitrile Security Information

3-(morpholin-4-yl)propanenitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(morpholin-4-yl)propanenitrile Pricemore >>

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abcr
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abcr
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